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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzoic acid

Cat. No.: B045969 Get Quote

Essential Safety and Handling Guide for 2-Methyl-3-
nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2-Methyl-3-nitrobenzoic acid. Adherence to these guidelines is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
2-Methyl-3-nitrobenzoic acid is classified as a hazardous substance. It is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative and physical data for 2-Methyl-3-
nitrobenzoic acid.
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Property Value Source

CAS Number 1975-50-4 [3]

Molecular Formula C₈H₇NO₄ [3][4]

Molecular Weight 181.15 g/mol [3]

Appearance
Fine needles or light beige

powder
[5]

Melting Point 182-184 °C [3][5]

Solubility in Water Insoluble [6]

Occupational Exposure Limits

(PEL, TLV)
Not established [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure to 2-Methyl-3-
nitrobenzoic acid. The following personal protective equipment is mandatory when handling

this chemical.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/137847
https://www.sigmaaldrich.com/TW/zh/product/aldrich/137847
https://saflikpharma.com/portfolio/2-methyl-3-nitrobenzoic-acid-or-3-nitro-o-toluic-acid/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/137847
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9371639.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/137847
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9371639.htm
https://cameochemicals.noaa.gov/chemical/20676
https://www.echemi.com/sds/2-methyl-3-nitrobenzoic-acid-temppid160705003601.html
https://www.benchchem.com/product/b045969?utm_src=pdf-body
https://www.benchchem.com/product/b045969?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/137847
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Change

gloves immediately if

contamination occurs.

Eyes/Face
Safety glasses with side

shields or goggles

In addition, a face shield

should be worn when there is

a significant risk of splashing.

Body Laboratory coat

A full-length laboratory coat

should be worn and kept

buttoned. For tasks with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Dust mask (N95) or respirator

Use a NIOSH/MSHA approved

respirator, such as an N95

dust mask, when handling the

powder outside of a certified

chemical fume hood or if dust

formation is likely.[3]

Operational Plan for Safe Handling
A systematic approach is essential for minimizing risks associated with 2-Methyl-3-
nitrobenzoic acid.

1. Engineering Controls and Preparation:

Always handle this chemical in a well-ventilated area. A certified chemical fume hood is the

preferred environment.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Before beginning work, verify that all necessary PPE is available and in good condition.
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2. Handling Procedures:

Avoid the formation of dust and aerosols when handling the solid material.[1]

Do not breathe in dust, fumes, or vapors.[2]

Avoid contact with skin and eyes.[1][2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Experimental Protocol: Small Chemical Spill
Cleanup
This protocol provides a step-by-step methodology for safely managing a small spill of 2-
Methyl-3-nitrobenzoic acid.

1. Immediate Response and Spill Assessment:

Alert personnel in the immediate vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact the

appropriate safety officer.

For a small, manageable spill, proceed with the following steps.

2. Personal Protective Equipment (PPE):

Before addressing the spill, don the appropriate PPE as outlined in the table above (gloves,

goggles, lab coat, and N95 respirator).
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3. Spill Containment and Cleanup:

To prevent the generation of airborne dust, gently dampen the spilled solid material with

alcohol.[7]

Using non-sparking tools, carefully transfer the dampened material into a suitable container

for hazardous waste.[1]

Use absorbent paper dampened with alcohol to wipe up any remaining material.[7]

4. Decontamination:

Solvent-wash all contaminated surfaces with alcohol, followed by a thorough washing with a

strong soap and water solution.[7]

Place all contaminated materials, including absorbent paper and gloves, into a vapor-tight

plastic bag for disposal.[7]

5. Post-Cleanup:

Do not re-enter the contaminated area until it has been verified as clean by a safety officer or

other responsible person.[7]

Wash hands thoroughly after the cleanup is complete.

Spill Occurs Assess Spill Size
and Risk

Large Spill:
Evacuate & Notify

Safety Officer

Large

Small Spill:
Don Appropriate PPE

Small
Dampen Solid
with Alcohol

Transfer to
Hazardous Waste

Container

Wipe Residue with
Alcohol-Dampened
Absorbent Paper

Decontaminate Area
with Alcohol then

Soap & Water

Package Contaminated
Materials for

Disposal
Cleanup Complete

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Disposal Plan
Proper disposal of 2-Methyl-3-nitrobenzoic acid and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused or contaminated solid 2-Methyl-3-nitrobenzoic acid in a

designated, clearly labeled, and sealed container for solid organic waste.

Liquid Waste: Solutions containing this chemical should be collected in a separate, labeled

container for non-halogenated organic liquid waste. Do not mix with other waste streams.

Contaminated Materials: Disposable items such as gloves, absorbent pads, and weighing

paper that are contaminated must be placed in a designated solid waste container.

2. Container Labeling:

All waste containers must be clearly labeled with the full chemical name, "2-Methyl-3-
nitrobenzoic acid," and appropriate hazard warnings (e.g., "Irritant").

3. Disposal Procedure:

Dispose of contents and containers at an appropriate treatment and disposal facility in

accordance with all applicable local, state, and federal regulations.[1]

Surplus and non-recyclable solutions should be handled by a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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